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Compound of Interest

Compound Name: 3,5-Diethylheptane

cat. No.: B14562925

Technical Guide: 3,5-Diethylheptane

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A complete and official Safety Data Sheet (SDS) for 3,5-
Diethylheptane was not available at the time of writing. The information herein is compiled
from publicly available data for 3,5-Diethylheptane and general safety protocols for flammable
aliphatic hydrocarbons.[1][2] Users should exercise caution and consult with a certified safety
professional before handling this chemical.

Chemical and Physical Properties

This section summarizes the computed physical and chemical properties of 3,5-
Diethylheptane.[3]

Property Value Source
Molecular Formula Ci11H24 PubChem|[3]
Molecular Weight 156.31 g/mol PubChem][3]
CAS Number 61869-02-1 PubChem|[3]
IUPAC Name 3,5-diethylheptane PubChem|[3]
Computed XLogP3 5.6 PubChem][3]
Computed Boiling Point Data not available

Computed Density Data not available
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Hazard Identification and Safety Precautions

As a branched aliphatic hydrocarbon, 3,5-Diethylheptane is expected to be a flammable liquid
and may cause irritation upon contact.[1][2] Vapors may be narcotic at high concentrations.[1]

Hazard Description Precautionary Measures
Keep away from heat, sparks,
open flames, and other ignition

Assumed to be a flammable sources.[1] Use explosion-
Flammability liquid. Vapors may form proof electrical equipment.[4]
explosive mixtures with air. Ground and bond containers
when transferring material to

prevent static discharge.[4]

High concentrations of vapors Handle in a well-ventilated

inhalation may cause drowsiness, area or in a chemical fume

dizziness, and narcotic effects.

[1](2]

hood.[5][6] Avoid breathing

vapors.[7]

Skin Contact

May cause skin irritation upon

prolonged or repeated contact.

Wear appropriate protective
gloves and a lab coat.[6][8]
Wash hands thoroughly after
handling.[7]

Eye Contact

May cause eye irritation.

Wear safety glasses with side

shields or chemical goggles.[6]

Ingestion

May be harmful if swallowed.
Aspiration into the lungs can

cause chemical pneumonitis.

Do not eat, drink, or smoke

when using this product.[7]

First Aid Measures

The following are general first aid procedures for exposure to volatile organic compounds and

flammable liquids.[9][10][11][12]
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Exposure Route First Aid Protocol

Move the person to fresh air.[9][11][12] If
) breathing is difficult, give oxygen. If breathing
Inhalation . e —_
has stopped, provide artificial respiration.[11]

Seek immediate medical attention.

Immediately remove contaminated clothing.[10]
) Flush skin with plenty of soap and water for at
Skin Contact ) ) )
least 15 minutes.[9][10] Seek medical attention

if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[10][12] Remove

contact lenses if present and easy to do.[10]

Seek immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of 3,5-Diethylheptane and
ensuring laboratory safety.
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Aspect Protocol

Handle in a well-ventilated area, preferably in a
chemical fume hood.[5][6] Keep containers
Handling tightly closed when not in use.[7] Avoid contact
with skin and eyes.[7] Wear appropriate
personal protective equipment (PPE).[6]

Store in a cool, dry, well-ventilated area away

from incompatible materials such as strong
Storage oxidizing agents.[1][7] Store in a flammable

liquid storage cabinet.[13] Keep away from

sources of ignition.[1]

When moving containers, use a secondary
Transport container to prevent breakage and contain

potential spills.[13]

Experimental Protocols

A specific experimental protocol for 3,5-Diethylheptane is not available. The following section
outlines a general workflow for the safe handling of a liquid chemical like 3,5-Diethylheptane in

a research laboratory setting.

General Laboratory Workflow for Handling Liquid
Chemicals

This workflow is a generalized procedure and should be adapted to specific experimental
needs and institutional safety guidelines.
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Caption: General laboratory workflow for safe chemical handling.

Personal Protective Equipment (PPE)
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The following is a general guide to PPE for handling flammable and irritant liquids.

PPE

Specifications

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile). Inspect

gloves for tears or holes before use.[8]

Body Protection

Flame-retardant lab coat.[1] Closed-toe shoes.

Respiratory Protection

Generally not required if handled in a properly
functioning chemical fume hood. If ventilation is
inadequate, use a NIOSH-approved respirator

with organic vapor cartridges.

Spill and Emergency Procedures

In the event of a spill or emergency, follow these general guidelines.

Situation

Procedure

Small Spill

Eliminate all ignition sources.[14] Absorb the
spill with an inert material (e.g., sand,
vermiculite).[14] Place the absorbed material in
a sealed container for disposal. Ventilate the

area.

Large Spill

Evacuate the area. Alert emergency personnel.
Eliminate all ignition sources.[14] Contain the

spill if possible without risk.

Fire

Use a dry chemical, COz2, or foam extinguisher.
[14] Do not use water, as it may be ineffective.
[14] If the fire is large or cannot be controlled,

evacuate the area and call the fire department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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